Cas no 2088570-89-0 (perfluorophenyl 3-(benzyloxy)propanoate)

• Product Name: perfluorophenyl 3-(benzyloxy)propanoate
• CAS No: 2088570-89-0
• MF: C₁₆H₁₁F₅O₃
• MW: 346.248762369156
• CID: 4636149
• Update Time: 2025-06-08

perfluorophenyl 3-(benzyloxy)propanoate Chemical and Physical Properties

Names and Identifiers

• perfluorophenyl 3-(benzyloxy)propanoate

• Inchi： 1S/C16H11F5O3/c17-11-12(18)14(20)16(15(21)13(11)19)24-10(22)6-7-23-8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： MMUKFUSHCDVVME-UHFFFAOYSA-N
• SMILES： C(OC1=C(F)C(F)=C(F)C(F)=C1F)(=O)CCOCC1=CC=CC=C1

Additional information on perfluorophenyl 3-(benzyloxy)propanoate

Perfluorophenyl 3-(Benzyloxy)propanoate: A Versatile Compound in Modern Chemical Research

Perfluorophenyl 3-(benzyloxy)propanoate (CAS No. 2088570-89-0) is a unique and versatile compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound combines the properties of perfluorinated phenyl groups and a benzyloxy-substituted propanoate ester, making it a valuable reagent for various applications, including material science, drug delivery systems, and synthetic chemistry.

The molecular structure of perfluorophenyl 3-(benzyloxy)propanoate is characterized by its perfluorinated phenyl group, which imparts exceptional hydrophobic and lipophobic properties. The benzyloxy-substituted propanoate ester moiety adds further complexity and reactivity, making this compound an excellent candidate for the synthesis of advanced materials and pharmaceuticals. The combination of these functional groups results in a compound with unique solubility characteristics and chemical stability.

Recent studies have highlighted the potential of perfluorophenyl 3-(benzyloxy)propanoate in the development of novel drug delivery systems. Its ability to form stable micelles and vesicles in aqueous environments makes it an ideal candidate for encapsulating hydrophobic drugs, thereby enhancing their solubility and bioavailability. This property is particularly useful in the formulation of anticancer drugs, where poor solubility often limits their therapeutic efficacy.

In addition to its applications in drug delivery, perfluorophenyl 3-(benzyloxy)propanoate has shown promise in material science. The perfluorinated phenyl group provides excellent surface properties, making it suitable for the development of coatings and membranes with enhanced hydrophobicity and chemical resistance. These materials have potential applications in industries such as electronics, automotive, and aerospace, where robust and durable materials are essential.

The synthetic versatility of perfluorophenyl 3-(benzyloxy)propanoate has also been explored in various chemical reactions. Its reactivity can be tuned by modifying the substituents on the benzyloxy group or the perfluorinated phenyl ring. This flexibility allows chemists to tailor the compound for specific applications, such as the synthesis of complex organic molecules or the development of functional polymers.

From a safety perspective, perfluorophenyl 3-(benzyloxy)propanoate is generally considered to be a safe compound when handled under appropriate conditions. However, like any chemical reagent, it should be used with caution and proper safety protocols should be followed to ensure safe handling and storage.

In conclusion, perfluorophenyl 3-(benzyloxy)propanoate (CAS No. 2088570-89-0) is a multifaceted compound with a wide range of applications in modern chemical research. Its unique combination of perfluorinated phenyl groups and benzyloxy-substituted propanoate ester makes it an invaluable reagent for advancing fields such as drug delivery, material science, and synthetic chemistry. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.